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Compound of Interest

Compound Name: 4-Methoxyisoquinoline

CAS No.: 36034-54-5

Cat. No.: B1350727

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Methoxyisoquinoline, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. The document

details its chemical properties, outlines a detailed synthetic pathway, and presents a

standardized protocol for evaluating its cytotoxic effects. While the direct impact of 4-
Methoxyisoquinoline on specific signaling pathways is an emerging area of research, this

guide discusses potential mechanisms of action based on the known biological activities of the

broader isoquinoline class of molecules. This guide is intended to serve as a foundational

resource for researchers and professionals engaged in the development of novel therapeutics.

Core Data Presentation
4-Methoxyisoquinoline is a synthetically accessible isoquinoline derivative. Its core chemical

and physical properties are summarized below.
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Property Value Reference(s)

CAS Number 36034-5-5

Molecular Weight 159.18 g/mol

Molecular Formula C₁₀H₉NO

Appearance Solid

InChI Key
YZGFLHYYILUCCS-

UHFFFAOYSA-N

Experimental Protocols
Synthesis of 4-Methoxyisoquinoline via Bischler-
Napieralski Reaction
The Bischler-Napieralski reaction is a robust and widely employed method for the synthesis of

3,4-dihydroisoquinolines, which can be subsequently dehydrogenated to furnish the aromatic

isoquinoline core.[1][2][3][4] This protocol outlines a representative three-step synthesis of 4-
Methoxyisoquinoline.

Step 1: Synthesis of the Precursor N-(4-methoxyphenethyl)formamide

A detailed protocol for the synthesis of the N-(4-methoxyphenethyl)formamide precursor is

crucial for the subsequent cyclization reaction.

Reaction: Formylation of 4-methoxyphenethylamine.

Reagents:

4-methoxyphenethylamine

Ethyl formate or formic acid

Suitable solvent (e.g., toluene or neat)

Optional: catalyst (e.g., sodium methoxide for reaction with ethyl formate)
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Procedure:

In a round-bottom flask, dissolve 4-methoxyphenethylamine in the chosen solvent.

If using ethyl formate, add a catalytic amount of sodium methoxide.

Add ethyl formate or formic acid dropwise to the stirred solution at room temperature.

Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by

thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography to yield N-(4-

methoxyphenethyl)formamide.

Step 2: Cyclization to 7-Methoxy-3,4-dihydroisoquinoline

This step involves the core Bischler-Napieralski cyclization.

Reaction: Intramolecular electrophilic aromatic substitution.

Reagents:

N-(4-methoxyphenethyl)formamide

Dehydrating/cyclizing agent (e.g., phosphorus oxychloride (POCl₃) or phosphorus

pentoxide (P₂O₅))[2][3]

Anhydrous solvent (e.g., toluene or acetonitrile)

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a reflux condenser and

under an inert atmosphere (e.g., nitrogen or argon), dissolve N-(4-

methoxyphenethyl)formamide in the anhydrous solvent.
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Carefully add the dehydrating agent (e.g., POCl₃) dropwise to the stirred solution at 0 °C.

After the addition is complete, slowly warm the reaction mixture to reflux and maintain for

several hours. Monitor the reaction progress by TLC.

Cool the reaction mixture to room temperature and carefully quench by pouring it over

crushed ice.

Basify the aqueous mixture with a suitable base (e.g., concentrated ammonium hydroxide

or sodium hydroxide solution) to a pH of >9.

Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to obtain the crude 7-methoxy-3,4-dihydroisoquinoline.

Step 3: Dehydrogenation to 4-Methoxyisoquinoline

The final step is the aromatization of the dihydroisoquinoline intermediate.

Reaction: Aromatization.

Reagents:

7-Methoxy-3,4-dihydroisoquinoline

Dehydrogenating agent (e.g., 10% Palladium on carbon (Pd/C) with a hydrogen acceptor

like cyclohexene, or elemental sulfur)[5]

High-boiling point solvent (e.g., xylene or decalin for Pd/C; dioxane for sulfur)[5]

Procedure (using Pd/C):

In a round-bottom flask, dissolve the crude 7-methoxy-3,4-dihydroisoquinoline in a suitable

high-boiling point solvent.

Add 10% Pd/C catalyst to the solution.
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If required, add a hydrogen acceptor like cyclohexene.

Heat the mixture to reflux for several hours, monitoring the reaction by TLC.

Cool the reaction mixture to room temperature and filter through a pad of Celite to remove

the catalyst.

Wash the Celite pad with the reaction solvent.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization to yield 4-
Methoxyisoquinoline.

In Vitro Cytotoxicity Evaluation: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity, which serves as an indicator of cell viability,

proliferation, and cytotoxicity. The following is a generalized protocol that can be adapted for

testing 4-Methoxyisoquinoline against various cancer cell lines.

Materials:

Human cancer cell line of interest (e.g., MCF-7, HeLa, A549)

Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS

and 1% penicillin-streptomycin)

4-Methoxyisoquinoline stock solution (e.g., 10 mM in DMSO)

MTT solution (5 mg/mL in sterile PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

96-well flat-bottom microplates

Multichannel pipette

Microplate reader
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Procedure:

Cell Seeding:

Trypsinize and count the cells.

Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL

of complete culture medium.

Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for

cell attachment.

Compound Treatment:

Prepare serial dilutions of the 4-Methoxyisoquinoline stock solution in complete

culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

Include a vehicle control (medium with the same concentration of DMSO as the highest

compound concentration) and a no-cell control (medium only).

After 24 hours of incubation, carefully aspirate the medium from the wells and add 100

µL of the medium containing the different concentrations of 4-Methoxyisoquinoline.

Incubate the plate for 48 or 72 hours at 37°C in a humidified 5% CO₂ incubator.

MTT Addition and Incubation:

After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals

by viable cells.

Solubilization and Absorbance Reading:

Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
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Gently shake the plate on an orbital shaker for 15-20 minutes to ensure complete

solubilization.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the absorbance of the no-cell control from all other readings.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control (100% viability).

Plot the percentage of cell viability against the log of the compound concentration and

determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell

growth).

Signaling Pathways and Logical Relationships
While specific signaling pathways directly modulated by 4-Methoxyisoquinoline are not yet

extensively characterized in the literature, the isoquinoline scaffold is a well-established

pharmacophore in a variety of biologically active compounds, many of which are known to

interact with key cellular signaling cascades implicated in cancer.

A prominent pathway often dysregulated in cancer and targeted by various small molecule

inhibitors is the PI3K/Akt/mTOR pathway.[6][7][8] This pathway plays a crucial role in cell

growth, proliferation, survival, and metabolism. Based on the known activities of other

isoquinoline-containing compounds, it is plausible that 4-Methoxyisoquinoline or its

derivatives could exert their cytotoxic effects through the modulation of this or other related

signaling pathways.

Below are diagrams illustrating the general synthesis workflow and a hypothetical interaction

with the PI3K/Akt/mTOR pathway.
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Starting Materials

Precursor Synthesis Bischler-Napieralski Cyclization Dehydrogenation4-methoxyphenethylamine
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Caption: Synthetic workflow for 4-Methoxyisoquinoline.
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Caption: Hypothetical inhibition of the PI3K/Akt/mTOR pathway.
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Further investigation is required to elucidate the precise molecular targets and signaling

pathways affected by 4-Methoxyisoquinoline. The experimental protocols provided herein

offer a starting point for the synthesis and biological evaluation of this and related compounds

in the context of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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